Cas no 2092721-71-4 (Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate)

• Product Name: Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• CAS No: 2092721-71-4
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 6794236
• PubChem ID: 119081563
• Update Time: 2025-06-12

Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2092721-71-4
• MFCD30067540
• Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• G65793

• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)8-7(11)5-6-3-4-12-9(6)13-8/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： NWVQILOWXABUBW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N=C2C(C=CN2)=C1

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Additional information on Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate

Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate (CAS No. 2092721-71-4): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate (CAS No. 2092721-71-4) is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical research and drug development. This compound, characterized by its fused heterocyclic structure, serves as a crucial building block for synthesizing a wide array of biologically active molecules. Its unique chemical properties make it particularly valuable in the design and optimization of novel therapeutic agents targeting various diseases.

The Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate molecule consists of a pyrrolopyridine core substituted with a bromine atom at the 5-position and a carboxylate ester group at the 6-position. This structural arrangement not only enhances its reactivity but also allows for further functionalization, making it an indispensable tool in synthetic chemistry. The presence of the bromine atom, in particular, facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules.

In recent years, there has been a surge in research focused on developing new treatments for neurological disorders, cancer, and infectious diseases. The pyrrolopyridine scaffold is known to exhibit significant pharmacological activity, and derivatives of this core structure have shown promise in preclinical studies. For instance, studies have demonstrated that compounds incorporating the 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate moiety exhibit potent inhibitory effects on certain enzymes and receptors implicated in these conditions. This has spurred interest among medicinal chemists to explore its potential as a lead compound or as an intermediate for generating novel drug candidates.

The utility of Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate extends beyond its role in drug discovery. It has also found applications in materials science and agrochemical research. For example, researchers have utilized this compound to synthesize novel organic semiconductors and ligands for metal-organic frameworks (MOFs). These materials exhibit unique electronic properties that make them suitable for use in optoelectronic devices and catalytic systems.

The synthesis of Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the condensation of 2-aminoethylamine with diethyl ethoxymethylenemalonate to form the pyrrolopyridine core, followed by bromination and esterification to yield the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible to researchers worldwide.

The growing demand for high-quality intermediates like Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate has led to the development of specialized suppliers who cater to the needs of pharmaceutical and academic institutions. These suppliers ensure that the compound is produced under stringent quality control measures to guarantee consistency and purity. Additionally, they often provide custom synthesis services to meet specific research requirements.

In conclusion, Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate (CAS No. 2092721-71-4) is a cornerstone intermediate in modern pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, its importance in drug discovery and materials science is likely to grow even further.